1-(4-methoxyphenyl)-4-oxo-N-[4-(piperidin-1-ylsulfonyl)phenyl]-1,4-dihydropyridazine-3-carboxamide

Specification

• Molecular Formula: C23H24N4O5S
• Molecular Weight: 468.5 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-4-oxo-N-(4-piperidin-1-ylsulfonylphenyl)pyridazine-3-carboxamide
• Standard InChI: InChI=1S/C23H24N4O5S/c1-32-19-9-7-18(8-10-19)27-16-13-21(28)22(25-27)23(29)24-17-5-11-20(12-6-17)33(30,31)26-14-3-2-4-15-26/h5-13,16H,2-4,14-15H2,1H3,(H,24,29)
• Standard InChI Key: ZBWRPPLZZSSRMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=CC(=O)C(=N2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N4CCCCC4

Introduction

1-(4-Methoxyphenyl)-4-oxo-N-[4-(piperidin-1-ylsulfonyl)phenyl]-1,4-dihydropyridazine-3-carboxamide is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound is notable for its unique structural features, which include a dihydropyridazine core, a methoxyphenyl group, and a piperidinylsulfonyl substituent. These functional groups contribute to its potential biological activity, making it a promising candidate for pharmaceutical development, particularly in targeting cardiovascular diseases.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. While specific synthetic pathways are not detailed in the available literature, similar compounds are often synthesized through complex organic chemistry methods involving the formation of heterocyclic rings and the introduction of functional groups such as sulfonamides and carboxamides.

Potential Applications

1-(4-Methoxyphenyl)-4-oxo-N-[4-(piperidin-1-ylsulfonyl)phenyl]-1,4-dihydropyridazine-3-carboxamide is primarily explored for its potential applications in medicinal chemistry. Its unique structure suggests it could be effective in developing pharmaceuticals targeting cardiovascular diseases. Additionally, preliminary studies indicate that it may exhibit antimicrobial and antitumor properties, making it a valuable candidate for further research in drug development.

Comparison with Similar Compounds

Several compounds share structural similarities with 1-(4-methoxyphenyl)-4-oxo-N-[4-(piperidin-1-ylsulfonyl)phenyl]-1,4-dihydropyridazine-3-carboxamide. Notable examples include compounds featuring pyrazolo-pyridine frameworks or ethoxy groups instead of sulfonamides. These comparisons highlight the diversity of structural motifs that can be explored for enhanced biological activity.

Compound	Structure	Unique Features
1-(4-Methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid	Pyrazolo-pyridine framework	Contains a pyrazolo-pyridine core
Ethyl 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yloxy)phenyl)-5,6-dihydro-pyrazolo[3,4-c]pyridine	Features an ethoxy group	Exhibits an ethoxy group instead of a sulfonamide
2-Methyl-N-[2-(piperidin-1-sulfonamido)phenethyl]benzamide	Sulfonamide linkage	Exhibits a unique sulfonamide linkage